![molecular formula C17H14N2O3S2 B2622431 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione CAS No. 2176270-80-5](/img/structure/B2622431.png)
3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione, also known as TZP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.
Mechanism of Action
Target of Action
Thiazolidinediones, a class of compounds to which this molecule belongs, are known to have a number of pharmacological activities such as antihyperglycemic, antitumor, antiarthritic, anti-inflammatory, and antimicrobial .
Mode of Action
Thiazolidinedione derivatives are known to exhibit their hypoglycemic activity by improving insulin resistance through ppar-γ receptor activation, their antimicrobial action by inhibiting cytoplasmic mur ligases, and their antioxidant action by scavenging reactive oxygen species (ros) .
Biochemical Pathways
Thiazolidinedione derivatives are known to influence several pathways related to their pharmacological activities, such as insulin signaling pathways in the case of antihyperglycemic activity .
Pharmacokinetics
The pharmacokinetic properties of thiazolidinediones, in general, are known to be influenced by various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry .
Result of Action
Thiazolidinedione derivatives are known to have varied biological properties such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant activity .
Action Environment
The synthesis of thiazolidinedione derivatives has been explored using environmentally friendly methods, suggesting that the synthesis environment can influence the properties of these compounds .
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione is its potential therapeutic applications. Additionally, 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione has been found to exhibit low toxicity, making it a promising candidate for further development. However, one of the limitations of 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione is its poor solubility, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione. One of the areas of interest is the development of 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione as a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, further studies are needed to investigate the potential anti-cancer and hypoglycemic effects of 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione. Furthermore, the development of more soluble analogs of 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione could improve its bioavailability and effectiveness.
Synthesis Methods
The synthesis of 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione involves the reaction of 4-(thiophen-3-yl)benzoic acid with ethyl chloroacetate to obtain ethyl 4-(thiophen-3-yl)benzoylacetate. The obtained compound is then reacted with hydrazine hydrate to yield 1-(4-(thiophen-3-yl)benzoyl)hydrazine. This compound is further reacted with 3-chloro-2,4-thiazolidinedione to obtain 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione.
Scientific Research Applications
3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties. 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione has been found to inhibit the production of pro-inflammatory cytokines, which makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential anti-cancer agent. Furthermore, 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione has been found to exhibit hypoglycemic effects, making it a potential treatment for type 2 diabetes.
properties
IUPAC Name |
3-[1-(4-thiophen-3-ylbenzoyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O3S2/c20-15-10-24-17(22)19(15)14-7-18(8-14)16(21)12-3-1-11(2-4-12)13-5-6-23-9-13/h1-6,9,14H,7-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCRCPMNRYBNGCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=C(C=C2)C3=CSC=C3)N4C(=O)CSC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.